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Compound of Interest

Compound Name: Mps1-IN-4

Cat. No.: B12406334

Disclaimer: No specific Safety Data Sheet (SDS) for a compound explicitly named "Mps1-IN-4"
is publicly available. The following information is based on the available data for a closely
related compound, Mps1-IN-1, and should be treated as a general guideline. Researchers,
scientists, and drug development professionals must locate and adhere to the specific SDS for

the exact compound in use.

This guide provides essential safety and logistical information for the proper handling and
disposal of Mps1 kinase inhibitors, with a focus on procedural, step-by-step guidance.

Quantitative Data Summary

The following table summarizes the known hazard and physical property data for Mps1-IN-1,
which may serve as a reference point in the absence of specific data for Mps1-IN-4.
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Property Value Reference
Chemical Formula C2sH33Ns504S [1]
Molecular Weight 535.66 g/mol [1][2]

GHS Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life 1]

with long lasting effects

] P264: Wash skin thoroughly
Precautionary Statements ) [1]
after handling

P270: Do not eat, drink or

1
smoke when using this product s
P273: Avoid release to the o
environment
P301 + P312: IF
SWALLOWED: Call a POISON 1]
CENTER or doctor/physician if
you feel unwell
P330: Rinse mouth [1]
P391: Collect spillage [1]
P501: Dispose of
contents/container to an [1]

approved waste disposal plant

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents

Experimental Protocols: Proper Disposal
Procedures

The following step-by-step protocol is a general guideline for the disposal of Mps1 kinase
inhibitors like Mps1-IN-4, based on the known hazards of similar compounds. Always consult
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the specific Safety Data Sheet (SDS) for the compound you are using and adhere to your
institution's and local regulations for chemical waste disposal.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including safety goggles with side-shields, protective gloves
(chemically resistant, e.g., nitrile), and a lab coat.[1]

2. Waste Collection:

e Solid Waste: Collect unused or expired solid Mps1-IN-4 in a clearly labeled, sealed container
designated for chemical waste.

e Liquid Waste (Solutions):

o Collect all solutions containing Mps1-IN-4 in a dedicated, sealed, and clearly labeled
hazardous waste container.

o Do not mix with other incompatible waste streams.[1]

e Contaminated Materials:

o Dispose of all contaminated items (e.g., pipette tips, vials, gloves, absorbent paper) in a
designated solid hazardous waste container.

3. Spill Management:

 In case of a spill, avoid generating dust.

o For small spills, carefully absorb the material with an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the absorbed material and place it in a sealed, labeled container for hazardous
waste.[3]

o Clean the spill area thoroughly.

4. Environmental Precautions:
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Crucially, avoid release to the environment.[1] This compound is classified as very toxic to
aguatic life with long-lasting effects.[1]

Do not dispose of Mps1-IN-4 down the drain or in general trash.

ol

. Final Disposal:

All waste containers (solid, liquid, and contaminated materials) must be disposed of through
an approved hazardous waste disposal facility.[1]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Mandatory Visualization
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Mps1-IN-4 Disposal Workflow
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Caption: Workflow for the proper disposal of Mps1-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Mps1-IN-
4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406334#mps1-in-4-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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